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Compound of Interest

Compound Name: 2-Methyl-2-nitrosopropane dimer

Cat. No.: B3035293 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for researchers, scientists, and drug development professionals working with 2-Methyl-2-
nitrosopropane dimer. Adherence to these guidelines is essential for ensuring laboratory

safety and procedural accuracy.

Essential Safety and Handling Protocols
2-Methyl-2-nitrosopropane dimer is a light blue crystalline powder that requires careful

handling due to its potential health hazards and sensitivity to light.[1] It is primarily used as a

spin trapping reagent in electron spin resonance (ESR) studies to detect and identify short-

lived free radicals.[2][3] The solid dimer is colorless, but in solution, it readily dissociates into its

blue monomeric form, which is the active spin trapping agent.[4]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

accidental exposure. The following table summarizes the required PPE for handling 2-Methyl-
2-nitrosopropane dimer.
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PPE Category Item
Specifications and
Rationale

Eye and Face Protection Chemical Safety Goggles

Must be worn at all times to

protect against dust particles

and potential splashes.[1]

Face Shield

Recommended when there is

a significant risk of splashing,

providing an additional layer of

protection for the entire face.

Hand Protection Chemical-resistant Gloves

Nitrile or other appropriate

chemical-resistant gloves

should be worn to prevent skin

contact.[1]

Body Protection Laboratory Coat

A standard laboratory coat is

required to protect against

incidental contact.

Chemical-resistant Apron or

Coveralls

Recommended for procedures

with a higher risk of spills or

significant contamination.

Respiratory Protection NIOSH-approved Respirator

A respirator with an organic

vapor cartridge should be used

when handling the powder

outside of a certified chemical

fume hood or in case of

inadequate ventilation to

prevent inhalation of dust.[1]

Operational Plan: Step-by-Step Handling Procedure
Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[1] All work with the solid compound should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood to minimize inhalation exposure.

Weighing and Solution Preparation:
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When weighing the solid, minimize the creation of dust.

To prepare a solution, slowly add the solid to the desired solvent (e.g., benzene or an

appropriate buffer) with gentle agitation. The appearance of a blue color indicates the

formation of the active monomer.[4]

Use in Experiments:

When used as a spin trap in ESR, the solution is typically added to the reaction mixture

under investigation. The concentration of the spin trap is usually in the range of 1-50 mM.

The resulting stable spin adduct can then be analyzed by ESR spectroscopy.

Storage: Store 2-Methyl-2-nitrosopropane dimer in a tightly sealed container in a cool, dry,

and dark place.[1] It is light-sensitive and should be protected from light to prevent

degradation.[1] Refrigeration at temperatures below 4°C (39°F) is recommended for long-

term storage.[1]

Emergency and Disposal Protocols
Emergency Procedures
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Emergency Scenario Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.[1]

Skin Contact

Remove contaminated clothing and shoes.

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes. Seek

medical attention if irritation develops.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, begin artificial respiration. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and give 2-4 cupfuls of water or milk to drink.

Seek immediate medical attention.[1]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Carefully sweep

up the solid material, avoiding dust generation,

and place it into a suitable, labeled container for

disposal. Ventilate the area and wash the spill

site after material pickup is complete.

Disposal Plan
All waste containing 2-Methyl-2-nitrosopropane dimer, including contaminated labware and

unused material, must be treated as hazardous waste.

Collection: Collect all waste in a clearly labeled, sealed container.

Disposal: Dispose of the hazardous waste in accordance with all applicable federal, state,

and local environmental regulations. Do not dispose of it down the drain or in regular trash.
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Quantitative Data Summary
The following table provides a summary of key quantitative data for 2-Methyl-2-
nitrosopropane dimer.

Property Value Reference

Molecular Formula C₈H₁₈N₂O₂ [5][6]

Molecular Weight 174.24 g/mol [5][6]

Melting Point 81-83 °C (lit.) [5]

Appearance Light blue crystalline powder [1]

Storage Temperature < 4°C (39°F) [1]

Experimental Protocol: Spin Trapping with 2-Methyl-
2-nitrosopropane Dimer
This protocol outlines the general steps for using 2-Methyl-2-nitrosopropane dimer as a spin

trapping agent for the detection of free radicals using ESR spectroscopy.

Materials:

2-Methyl-2-nitrosopropane dimer

Appropriate solvent (e.g., deoxygenated benzene or buffer)

Radical generating system (e.g., chemical reaction, UV photolysis)

ESR spectrometer and accessories (e.g., quartz flat cell)

Procedure:

Preparation of Spin Trap Solution:

Under subdued light, prepare a stock solution of 2-Methyl-2-nitrosopropane dimer (e.g.,

10-50 mM) in the chosen solvent. The solution should turn blue, indicating the presence of
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the active monomer. Prepare this solution fresh before each experiment.

Sample Preparation:

In an ESR-compatible tube (e.g., quartz flat cell), combine the sample in which radicals

are expected to be generated with the spin trap solution to achieve the desired final

concentration of the spin trap (typically 1-50 mM).

Include appropriate controls, such as the sample without the spin trap and the spin trap

solution alone.

Radical Generation and Trapping:

Initiate the generation of free radicals in the sample mixture. This can be done by adding a

chemical initiator, exposing the sample to UV light, or other appropriate methods.

Allow a sufficient incubation time for the spin trap to react with the generated radicals and

form a stable spin adduct.

ESR Spectroscopy:

Place the sample tube into the cavity of the ESR spectrometer.

Record the ESR spectrum. Typical instrument settings may need to be optimized for the

specific experiment.

Data Analysis:

Analyze the resulting ESR spectrum. The hyperfine splitting constants of the spectrum will

provide information about the structure of the trapped radical.

Logical Workflow for Handling 2-Methyl-2-
nitrosopropane Dimer
The following diagram illustrates the logical workflow for the safe handling and use of 2-Methyl-
2-nitrosopropane dimer, from initial preparation to final disposal.
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Caption: Logical workflow for handling 2-Methyl-2-nitrosopropane dimer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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